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Compound of Interest

Compound Name: IRS-1 Peptide, FAM labeled

Cat. No.: B12390626

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insulin Receptor Substrate 1 (IRS-1) is a key scaffolding protein in the insulin and insulin-like
growth factor (IGF-1) signaling pathways, playing a crucial role in cellular metabolism, growth,
and survival.[1][2][3] Dysregulation of IRS-1 signaling is implicated in various metabolic
diseases, including type 2 diabetes and cancer.[3][4] The study of IRS-1 dynamics and its
interactions with downstream signaling partners in living cells is therefore of paramount
importance for understanding disease pathogenesis and for the development of novel
therapeutics.

This application note provides a detailed protocol for the use of a 5-FAM (5-
Carboxyfluorescein) labeled IRS-1 peptide for live-cell imaging applications. Fluorescein (FAM)
is a widely used green fluorescent dye suitable for various imaging applications due to its high
quantum yield and water solubility.[5][6] The provided protocols cover cell preparation, peptide
delivery, live-cell imaging, and data analysis, enabling researchers to visualize and quantify the
intracellular behavior of the IRS-1 peptide.

Product Specifications

The FAM-labeled IRS-1 peptide described in this protocol possesses the following sequence:
5-FAM-Lys-Lys-Ser-Arg-Gly-Asp-Tyr-Met-Thr-Met-GlIn-lle-Gly-NH2.[4]
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Property Value Reference
Fluorophore 5-Carboxyfluorescein (FAM) [41[6]
Excitation Maximum (Ex max) ~495 nm [5][7]
Emission Maximum (Em max) ~517 nm [51[7]
Molecular Formula C84H118N20025S2 [4]
Molecular Weight 1872.08 g/mol [4]

Lys-Lys-Ser-Arg-Gly-Asp-Tyr-
Peptide Sequence e gAY [4]
Met-Thr-Met-GlIn-lle-Gly-NH2

Signaling Pathway

The IRS-1 protein is a central node in the insulin signaling cascade. Upon insulin binding to its
receptor, the receptor undergoes autophosphorylation, creating docking sites for IRS-1.[1][3]
The activated insulin receptor then phosphorylates multiple tyrosine residues on IRS-1.[3][7]
These phosphorylated tyrosines serve as binding sites for various downstream effector proteins
containing Src homology 2 (SH2) domains, such as Phosphoinositide 3-kinase (PI3K) and
Grb2.[1][7][8] This leads to the activation of two major signaling pathways: the PI3K/Akt
pathway, which is primarily involved in metabolic effects, and the Ras/MAPK pathway, which is
mainly associated with cell growth and differentiation.[3]
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Figure 1: Simplified IRS-1 Signaling Pathway.
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Experimental Workflow

The overall workflow for live-cell imaging with the FAM-labeled IRS-1 peptide involves several
key stages, from cell culture to image analysis.

1. Cell Culture
(e.g., HeLa, HEK293)

!

2. Peptide Delivery
(e.g., Transfection Reagent)

!

3. Live-Cell Imaging
(Confocal Microscopy)

!

4. Image Processing
(Background Subtraction)

!

5. Quantitative Data Analysis
(Intensity, Localization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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